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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cerium(lll) isooctanoate, a cerium salt of isooctanoic acid, is an organometallic compound
with growing interest in various scientific and industrial fields. Its unique properties make it a
valuable precursor in materials science, a catalyst in organic synthesis, and a compound of
interest for potential biomedical applications. This technical guide provides a comprehensive
overview of Cerium(lll) isooctanoate, focusing on its chemical identifiers, physicochemical
properties, synthesis, and characterization, as well as its relevance to the field of drug
development.

Chemical Identifiers and Nomenclature

Cerium(lll) isooctanoate is often referred to interchangeably with Cerium(lll) 2-
ethylhexanoate. While isooctanoic acid can refer to several isomers, in this context, it
predominantly signifies 2-ethylhexanoic acid. For clarity and precision, it is crucial to note the
specific identifiers.
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Identifier

Value

Chemical Name

Cerium(lll) isooctanoate

Synonyms

Cerium tris(isooctanoate), Cerium(lll) 2-

ethylhexanoate, Cerous 2-ethylhexanoate

CAS Number

94246-95-4 (for Cerium(lll) isooctanoate)

24593-34-8, 56797-01-4 (for Cerium(lll) 2-
ethylhexanoate)[1][2]

Molecular Formula

C24Has5CeO6[1][2]

Molecular Weight 569.74 g/mol [1]

InChl Key GGVUYAXGAOIFIC-UHFFFAOYSA-K[2]
CCCCcC(CC)C(=0)[O-].ccecece(co)e(=0

SMILES (CC)C(=0)[O-] (CC)C(=0)

[0-].CCCCC(CC)C(=0)[0-].[Ce+3][2]

Physicochemical Properties

A summary of the known quantitative data for Cerium(lll) isooctanoate is presented below.

These properties are essential for its handling, application, and process development.

Property Value Reference
Yellow to tan powder or

Appearance ] o [1112]
crystals; Viscous liquid

Melting Point >300 °C [1]

Density 1.08 g/cm? [1]

Solubility Soluble in organic solvents [1]
Approximately 12% (for a 49%

Cerium Content solution in 2-ethylhexanoic

acid)
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Experimental Protocols

Detailed experimental methodologies are critical for the replication and advancement of
scientific research. The following sections outline protocols for the synthesis and
characterization of Cerium(lll) isooctanoate based on available literature for related
compounds.

Synthesis of Cerium(lll) 2-Ethylhexanoate

A common method for the synthesis of metal carboxylates involves the reaction of a metal salt
with the corresponding carboxylic acid or its alkali salt. While a specific detailed protocol for
Cerium(lll) isooctanoate is not readily available in open literature, a general procedure can be
adapted from the synthesis of other metal 2-ethylhexanoates.

Materials:

Cerium(lll) nitrate hexahydrate (Ce(NOs)s-6H20)

2-Ethylhexanoic acid

Sodium hydroxide (NaOH)

Ethanol

Deionized water

Organic solvent for extraction (e.g., hexane or toluene)
Procedure:

e Preparation of Sodium 2-ethylhexanoate: Dissolve 2-ethylhexanoic acid in ethanol.
Separately, prepare a stoichiometric amount of sodium hydroxide solution in water. Slowly
add the NaOH solution to the 2-ethylhexanoic acid solution with stirring to form sodium 2-
ethylhexanoate.

o Reaction with Cerium(lll) Salt: Prepare an aqueous solution of Cerium(lll) nitrate
hexahydrate.
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» Precipitation: Slowly add the cerium nitrate solution to the sodium 2-ethylhexanoate solution
with vigorous stirring. A precipitate of Cerium(lll) 2-ethylhexanoate will form.

« |solation and Purification: The precipitate can be collected by filtration. To obtain a purer
product, the aqueous mixture can be extracted with an organic solvent in which the
Cerium(lll) 2-ethylhexanoate is soluble. The organic layer is then separated and the solvent
is removed under reduced pressure to yield the final product.

e Drying: The resulting solid is dried in a vacuum oven at a moderate temperature to remove
any residual solvent and water.

Characterization Techniques

FT-IR spectroscopy is a powerful tool to confirm the formation of the metal carboxylate and to
understand the coordination mode of the carboxylate ligand to the cerium ion.

Sample Preparation: The solid sample can be analyzed as a KBr pellet or using an Attenuated
Total Reflectance (ATR) accessory.

Data Acquisition: Spectra are typically recorded in the range of 4000-400 cm™—1.
Expected Spectral Features:

o Absence of a broad O-H stretch: The disappearance of the broad absorption band from the
carboxylic acid O-H group (around 3000 cm~?) indicates the deprotonation of 2-
ethylhexanoic acid.

o Carboxylate stretches: The key diagnostic peaks are the asymmetric (vasym) and symmetric
(vsym) stretching vibrations of the carboxylate group (COO~). These typically appear in the
regions of 1650-1540 cm~! and 1450-1360 cm~1, respectively. The separation between
these two peaks (Av = vasym - vsym) can provide information about the coordination mode
(ionic, monodentate, bidentate, or bridging) of the carboxylate ligand to the cerium ion.

1H and 13C NMR spectroscopy can be used to characterize the organic ligand of the complex.
Due to the paramagnetic nature of the Ce(lll) ion, the NMR signals of the coordinated 2-
ethylhexanoate ligand may be broadened and shifted compared to the free acid.
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Sample Preparation: The sample is dissolved in a suitable deuterated solvent, such as CDCls.
Expected Spectral Features:

e 1H NMR: The spectrum would be expected to show broad signals corresponding to the
aliphatic protons of the 2-ethylhexanoate ligand. The absence of the acidic proton signal
(typically >10 ppm for a carboxylic acid) confirms salt formation.

e 13C NMR: The carboxylate carbon signal would be expected to appear in the range of 170-
185 ppm. The positions of the aliphatic carbon signals will also be present, though potentially
broadened.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide
information about the thermal stability and decomposition of the compound.

Procedure: A small amount of the sample is heated in a controlled atmosphere (e.g., nitrogen
or air) at a constant heating rate.

Expected Results:

e TGA: The TGA thermogram will show weight loss steps corresponding to the decomposition
of the organic ligands, ultimately leading to the formation of cerium oxide as the final residue.

e DSC: The DSC curve will show endothermic or exothermic peaks associated with phase
transitions (e.g., melting) and decomposition processes. For Cerium(lll) 2-ethylhexanoate,
the melting point is reported to be above 300 °C[1].

Relevance to Drug Development

While Cerium(lll) isooctanoate itself is not a therapeutic agent, its properties and the broader
applications of cerium compounds are of significant interest to drug development professionals.

Catalysis in Organic Synthesis

Cerium salts are known to act as catalysts in various organic reactions that are fundamental to
the synthesis of complex molecules, including active pharmaceutical ingredients (APISs).
Cerium(lll) compounds can act as Lewis acids to promote reactions such as aldol
condensations, Michael additions, and Friedel-Crafts reactions. The solubility of Cerium(lll)
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isooctanoate in organic solvents makes it a potentially useful catalyst in homogeneous
catalysis for the synthesis of drug candidates.

Precursor for Nanomaterials with Biomedical
Applications

Cerium(lll) isooctanoate serves as a precursor for the synthesis of cerium oxide (CeOz2)
nanoparticles[3][4]. These nanoparticles, often referred to as nanoceria, have garnered
considerable attention for their unique redox properties, acting as regenerative antioxidants.
They can scavenge reactive oxygen species (ROS), which are implicated in a variety of
diseases, including neurodegenerative disorders, inflammation, and cancer[5]. The ability to
synthesize CeO2 nanoparticles with controlled size and surface chemistry using precursors like
Cerium(lll) isooctanoate is a key area of research for developing novel nanomedicines.

Antimicrobial Properties of Cerium Compounds

Cerium salts, particularly cerium nitrate, have a history of use in topical treatments for burns
due to their antimicrobial properties[6]. The antimicrobial mechanism is thought to involve the
disruption of bacterial cell membranes and interference with essential cellular processes. While
research has primarily focused on inorganic cerium salts and cerium oxide nanoparticles, the
potential for cerium carboxylates to exhibit similar or enhanced antimicrobial activity warrants
further investigation, especially for applications in drug delivery systems or as active
components in topical formulations.

Visualizations
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Logical Relationship of Cerium(lll) Isooctanoate Identifiers

Cerium(lll) Isooctanoate

Eommonly Used Synonym

CAS: 94246-95-4 Synonym: Cerium(lll) 2-Ethylhexanoate Molecular Formula: C24H45Ce0O6

CAS: 24593-34-8 CAS: 56797-01-4

Click to download full resolution via product page

Caption: Relationship between identifiers for Cerium(lll) Isooctanoate.
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Experimental Workflow for Cerium(lll) Isooctanoate

Synthesis

Reactants:
- Cerium(ill) Salt
- Isooctanoic Acid/Salt

Reaction & Precipitation

| Isolation & [
1 |
cl Product Product Characterize Product Ci iz¢ Product
Characterization Potential Application Studies
A A A A A
FT-IR Spectroscopy NMR(lsgei'a'gimpy T"?T"g"h‘;’;:")’s's Elemental Analysis —|—| Catalytic Activity Evaluation

Nanoparticle Synthesis Precursor Biological Activity Screening

Click to download full resolution via product page

Caption: A typical experimental workflow for the synthesis and characterization of Cerium(lil)
Isooctanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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